Cas no 299401-15-3 (4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine)

• Product Name: 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine
• CAS No: 299401-15-3
• MF: C₂₂H₁₈N₄O
• MW: 354.404524326324
• CID: 6241113
• PubChem ID: 4128523
• Update Time: 2025-07-16

4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine
• 299401-15-3
• AN-943/13651007
• 16-imino-18-(4-methylphenyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-15-amine
• EN300-26677885
• 11-imino-12-(4-methylphenyl)-11H-benzo[5,6]chromeno[2,3-d]pyrimidin-10(12H)-ylamine

• Inchi： 1S/C22H18N4O/c1-13-6-8-15(9-7-13)18-19-16-5-3-2-4-14(16)10-11-17(19)27-22-20(18)21(23)26(24)12-25-22/h2-12,18,23H,24H2,1H3
• InChI Key： YKHYHBZDFOUOCP-UHFFFAOYSA-N
• SMILES： O1C2=C(C(=N)N(C=N2)N)C(C2C=CC(C)=CC=2)C2C1=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 354.14806121g/mol
• Monoisotopic Mass: 354.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.7Ų

Additional information on 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine

4-Imino-5-(4-Methylphenyl)-4,5-Dihydro-3H-12-Oxa-1,3-Diazatetraphen-3-Amine (CAS No. 299401-15-3): An Overview of a Promising Compound in Medicinal Chemistry

4-Imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine (CAS No. 299401-15-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazatetraphenes and is characterized by its intricate molecular architecture, which includes a dihydro ring system, an imino group, and a methylphenyl substituent. The compound's structure offers a rich platform for exploring its biological activities and potential as a lead molecule in drug discovery.

The chemical structure of 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine is particularly noteworthy for its conjugated system and the presence of multiple functional groups that can interact with biological targets. The imino group can participate in hydrogen bonding, while the methylphenyl substituent can influence the compound's lipophilicity and overall bioavailability. These features make it an attractive candidate for various pharmacological studies.

Recent research has focused on the biological activity of 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine. Studies have shown that this compound exhibits potent antioxidant properties, which are crucial for combating oxidative stress and related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the compound's ability to scavenge free radicals and inhibit lipid peroxidation.

In addition to its antioxidant properties, 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine is another area of interest. Preliminary studies have indicated that the compound has good oral bioavailability and a favorable half-life, suggesting that it could be administered orally in therapeutic settings. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical applications.

One of the key challenges in the development of 4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxxa-x-xiaza-x-xaphen-x-xamine as a therapeutic agent is its synthesis. The compound's complex structure requires multi-step synthetic routes that can be challenging to optimize on a large scale. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, making it more feasible for large-scale production.

The toxicological profile of 4-imino-x-xi-(x-xi-mex-xiylex-xhenyl)-x-xi,x-xi-diherox-xi x-xi,x-xi-diherox-xi x-xi,xH-x-iex-aex-a-tex-exaphen-ex-i-ex-amine is also an important consideration. Preliminary toxicology studies have shown that the compound has low toxicity at therapeutic doses, but more extensive studies are needed to fully understand its safety profile. This is particularly important for ensuring patient safety in clinical trials and eventual therapeutic use.

In conclusion, 4-imino-x-i-(x-i-mex-iylex-ihenyl)-x-i,x-i-diherox-i x-i,x-i-diherox-i x-i,xH-x-aex-a-tex-eax-a-ex-amine (CAS No. 299401-x-i-) represents a promising molecule in medicinal chemistry with potential applications in treating various diseases characterized by oxidative stress and inflammation. Ongoing research continues to explore its biological activities, pharmacokinetic properties, and synthetic methods to bring this compound closer to clinical use.